Cas no 107882-63-3 (Benzenamine,4-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-, hydrochloride (1:3))

• Product Name: Benzenamine,4-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-, hydrochloride (1:3)
• CAS No: 107882-63-3
• MF: C₁₈H₂₄Cl₃N₅
• MW: 416.775660514832
• CID: 181503
• PubChem ID: 183902
• Update Time: 2025-04-19

Benzenamine,4-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-, hydrochloride (1:3)
• 4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]aniline,trihydrochloride
• AC1L4DV2
• Benzenamine, 4-(5-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl)-, trihydrochloride
• H 8208
• H-8208
• Hoechst 8208
• 107882-63-3
• 4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]aniline;trihydrochloride
• DTXSID60148316

• Inchi： 1S/C18H21N5.3ClH/c1-22-8-10-23(11-9-22)15-6-7-16-17(12-15)21-18(20-16)13-2-4-14(19)5-3-13;;;/h2-7,12H,8-11,19H2,1H3,(H,20,21);3*1H
• InChI Key： PGVHDHFKFINXBN-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(C2=CC=C3C(=C2)NC(C2C=CC(=CC=2)N)=N3)CCN(C)CC1

Computed Properties

• Exact Mass: 414.10229
• Monoisotopic Mass: 415.109729
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2

Experimental Properties

• Boiling Point: 561°Cat760mmHg
• Flash Point: 293.1°C
• PSA: 58.28
• LogP: 5.55400